Cas no 1784263-32-6 (2-(4-bromofuran-2-yl)propanoic acid)

• Product Name: 2-(4-bromofuran-2-yl)propanoic acid
• CAS No: 1784263-32-6
• MF: C₇H₇BrO₃
• MW: 219.032681703568
• CID: 5969702
• PubChem ID: 83888472
• Update Time: 2025-06-11

2-(4-bromofuran-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromofuran-2-yl)propanoic acid
• 1784263-32-6
• EN300-1919989

• Inchi： 1S/C7H7BrO3/c1-4(7(9)10)6-2-5(8)3-11-6/h2-4H,1H3,(H,9,10)
• InChI Key： JYTPTWUXQYRQTJ-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)C(C(=O)O)C

Computed Properties

• Exact Mass: 217.95786g/mol
• Monoisotopic Mass: 217.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 2-(4-bromofuran-2-yl)propanoic acid

Comprehensive Overview of 2-(4-Bromofuran-2-yl)propanoic Acid (CAS No. 1784263-32-6): Properties, Applications, and Industry Insights

2-(4-Bromofuran-2-yl)propanoic acid (CAS No. 1784263-32-6) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The bromofuran moiety combined with a propanoic acid group makes it a versatile intermediate for synthesizing bioactive molecules. This article delves into its molecular characteristics, synthesis pathways, and emerging applications while addressing trending topics like green chemistry and AI-driven drug discovery.

The compound’s IUPAC name reflects its 4-bromofuran core, a heterocyclic scaffold increasingly studied for its role in medicinal chemistry. Researchers highlight its potential in designing small-molecule inhibitors targeting enzymes or receptors, aligning with current interests in personalized medicine. Its CAS registry number (1784263-32-6) ensures precise identification in global databases, a critical factor for patent filings and regulatory compliance.

From a synthetic perspective, 2-(4-bromofuran-2-yl)propanoic acid is often prepared via Pd-catalyzed cross-coupling or halogenation of furan derivatives. These methods resonate with the industry’s shift toward atom-economical processes, a hot topic in sustainable chemistry forums. Analytical techniques like HPLC and NMR are essential for purity validation, a concern frequently raised in QA/QC discussions.

Applications of this compound span drug development and material science. Its bromo-substituted furan ring serves as a handle for further functionalization, enabling the creation of high-value intermediates. Recent publications explore its utility in covalent organic frameworks (COFs), a trending area in nanotechnology research. Such versatility answers common search queries like “bromofuran derivatives in drug design” or “CAS 1784263-32-6 suppliers”.

Market dynamics for 2-(4-bromofuran-2-yl)propanoic acid reflect broader trends in fine chemicals. With biotech startups and academic labs driving demand, suppliers emphasize batch-to-batch consistency—a key concern flagged in user reviews. Regulatory frameworks like REACH and FDA guidelines further shape its commercial availability, a subtopic often searched alongside CAS numbers.

Future prospects for this compound tie into AI-augmented molecular design. Platforms leveraging machine learning to predict structure-activity relationships (SAR) could accelerate its adoption. This aligns with frequent searches on “computational chemistry tools for bromofurans”, highlighting the intersection of digital innovation and chemical R&D.

In summary, 2-(4-bromofuran-2-yl)propanoic acid (CAS No. 1784263-32-6) exemplifies the synergy between traditional synthesis and modern applications. Its relevance to drug discovery, sustainability, and advanced materials ensures continued interest, making it a compound to watch in evolving scientific landscapes.